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This technical guide provides an in-depth exploration of the history of the discovery and initial

applications of the element iodine. It is intended for researchers, scientists, and drug

development professionals, offering a detailed account of the seminal experiments, early

therapeutic uses, and other pioneering applications of this essential element.

The Serendipitous Discovery of Iodine
Iodine was discovered in 1811 by the French chemist Bernard Courtois in Dijon, France.[1][2]

[3] The discovery was accidental, a byproduct of his work manufacturing saltpeter (potassium

nitrate), a crucial component of gunpowder, for the Napoleonic Wars.[1][4]

Experimental Protocol: Courtois's Discovery
At the time, saltpeter was produced using wood ash. However, a shortage of wood led Courtois

to use the ash of abundant seaweeds, particularly from the coasts of Normandy and Brittany,

as an alternative source of potassium salts.[5][6] While processing the seaweed ash, Courtois

encountered an issue with the corrosion of his copper vats.[4] In an attempt to clean the vats

and investigate the cause of the corrosion, he added sulfuric acid to the seaweed ash residue.

[4] To his surprise, this produced a violet-colored vapor that subsequently condensed into dark,

lustrous crystals on the colder surfaces of the vats.[1][4][7]

While precise quantitative details of Courtois's original experiment are not well-documented,

the general procedure can be outlined as follows:
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Workflow of Bernard Courtois's Discovery of Iodine (1811)

Courtois's Process for Saltpeter Production

The Accidental Discovery

Seaweed Collection

Burning of Seaweed to Produce Ash (Kelp)

 

Lixiviation of Kelp with Water

 

Evaporation to Crystallize Sodium and Potassium Salts

 

Remaining Mother Liquor with Unknown Corrosive Agent

 

Addition of Excess Sulfuric Acid to the Residue

Observation of a Violet Vapor

 

Condensation of Vapor into Dark, Lustrous Crystals

 

Isolation of 'Substance X' (Iodine)
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Workflow of Courtois's Discovery of Iodine (1811)
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Courtois suspected he had found a new element but lacked the resources to fully investigate

his findings. He shared samples with other prominent chemists, including Joseph Louis Gay-

Lussac and Humphry Davy, who independently confirmed that "Substance X" was indeed a

new element.[1][4] Gay-Lussac named it "iode" (iodine) after the Greek word "ioeides,"

meaning "violet-colored," a reference to the color of its vapor.[1]

Early Industrial Production of Iodine from Seaweed
The discovery of iodine spurred the development of a new industry centered on its extraction

from seaweed. The primary raw material was "kelp," the ash produced from burning various

types of seaweed.

Experimental Protocol: 19th-Century Iodine Production
from Kelp
The industrial process for iodine extraction in the 19th century was a multi-step procedure that

involved the following key stages:
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Early Industrial Production of Iodine from Seaweed

1. Harvesting and Drying Seaweed

2. Burning Dried Seaweed in Pits to Produce Kelp (Ash)

3. Lixiviation of Kelp with Hot Water to Dissolve Soluble Salts

4. Filtration to Remove Insoluble Residue

5. Concentration of the Filtrate by Evaporation

6. Fractional Crystallization to Remove Sodium and Potassium Salts

7. Collection of the Remaining Mother Liquor (Rich in Iodides)

8. Acidification with Sulfuric Acid

9. Addition of an Oxidizing Agent (e.g., Manganese Dioxide or Chlorine)

10. Liberation of Elemental Iodine as a Vapor

11. Collection and Purification of Iodine Crystals by Sublimation
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The iodine content in kelp varied depending on the type of seaweed and the burning process,

but well-prepared kelp could yield a significant amount of this valuable new element.

Early Medical Applications of Iodine
The medical community quickly recognized the therapeutic potential of iodine, leading to its

widespread use in various treatments.

Treatment of Goiter
One of the most significant early medical applications of iodine was in the treatment of goiter,

an enlargement of the thyroid gland. While traditional remedies using burnt sponge and

seaweed had been employed for centuries, the Swiss physician Jean-François Coindet was

the first to hypothesize that iodine was the active ingredient.[1][4] In 1819, he began treating

goiter patients with iodine preparations with remarkable success.[1]

Coindet's treatment regimen involved the administration of various iodine solutions. The

following table summarizes the preparations and dosages he employed:

Preparation Composition Dosage

Tincture of Iodine A solution of iodine in alcohol.

Initially, 10 drops three times a

day, increasing to 15, then 20

drops three times a day.

Potassium Iodide Solution
A solution of potassium iodide

in water.

Dosages were adjusted, with

20 drops containing

approximately 50 mg of iodine.

Iodide-Iodine Solution

A solution containing both

elemental iodine and

potassium iodide.

Similar dosage to the tincture.

Iodine Ointment
1.9 g of potassium iodate in 45

g of hog lard.
Applied topically to the neck.

The treatment duration was typically 8-10 weeks, during which Coindet observed significant

reductions in the size of his patients' goiters.[8]
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Clinical Application Workflow for Coindet's Goiter Treatment (1819)

Patient with Goiter

Diagnosis and Assessment

Preparation of Iodine Solution (Tincture or Aqueous)

Oral Administration of Iodine Solution

Dosage Regimen: Incremental Doses (10-20 drops, 3x daily)

Weekly Monitoring of Patient's Condition and Goiter Size

Observation of Goiter Reduction Monitoring for Side Effects (Iodism)
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Clinical Application Workflow for Coindet's Goiter Treatment (1819)
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Coindet's work laid the foundation for understanding iodine's role in thyroid function. The

progression of this understanding is illustrated in the following diagram:

Historical Development of the Understanding of Iodine's Role in Goiter

Ancient Observation: Burnt Sponge and Seaweed Reduce Goiter

1813: Coindet Hypothesizes Iodine is the Active Ingredient

1811: Courtois Discovers Iodine from Seaweed

1819: Coindet Successfully Treats Goiter with Iodine

1830s: Boussingault Advocates for Iodized Salt Prophylaxis

1851: Chatin Proposes Iodine Deficiency as the Cause of Goiter

1896: Baumann Discovers Iodine in the Thyroid Gland
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Historical Development of the Understanding of Iodine's Role in Goiter
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It is important to note that the early use of iodine for goiter was not without its risks.

Overenthusiastic use and high doses led to "iodism," a condition characterized by a range of

adverse effects.[9] This led to a period where iodine prophylaxis was discredited before being

revived with a better understanding of appropriate dosages.[9]

Iodine as an Antiseptic
The antiseptic properties of iodine were another groundbreaking discovery. It was recognized

as a potent agent for preventing and treating infections long before the widespread acceptance

of germ theory.

Tincture of iodine, a solution of elemental iodine in alcohol, became a widely used antiseptic.

The composition of these early tinctures varied, but they typically contained 2-7% elemental

iodine.[10] Potassium or sodium iodide was often added to improve the solubility of iodine in

the aqueous-alcoholic solvent.[10]

Antiseptic Solution Typical Composition

Tincture of Iodine (Weak)
2% elemental iodine, 2.4% sodium iodide in

50% ethanol.

Tincture of Iodine (Strong)
7% elemental iodine, 5% potassium iodide in

alcohol.

Lugol's Iodine (Aqueous)
5% iodine and 10% potassium iodide in distilled

water.[8]

These solutions were used for disinfecting wounds, pre-operative skin preparation, and even

for sanitizing drinking water in emergencies.[10][11] The use of iodine as an antiseptic was

documented during the American Civil War to treat infections and prevent "mortification of the

flesh."[12]

Early Applications of Iodine in Photography
Beyond medicine, iodine played a pivotal role in the development of early photography,

specifically in the daguerreotype process, introduced by Louis-Jacques-Mandé Daguerre in

1839.
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Experimental Protocol: The Daguerreotype Process
The creation of a daguerreotype was a meticulous process that relied on the light-sensitive

properties of silver halides, formed by the reaction of silver with iodine and other halogens.
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Workflow of the Daguerreotype Process

1. Polishing a Silver-Plated Copper Plate to a Mirror Finish

2. Sensitization of the Plate with Iodine Fumes (forming Silver Iodide)

3. (Optional but common) Further Sensitization with Bromine Fumes

4. Exposure of the Sensitized Plate in a Camera

5. Development of the Latent Image over Hot Mercury Fumes

6. Fixing the Image with a Solution of Sodium Thiosulfate

7. (Optional) Toning with Gold Chloride to Enhance and Preserve the Image

8. Final, Unique Daguerreotype Image
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Workflow of the Daguerreotype Process
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The use of iodine was a critical step in creating the light-sensitive surface of the daguerreotype

plate. The subsequent addition of bromine fumes was found to significantly reduce the required

exposure time, making portrait photography more practical.

Conclusion
The discovery of iodine by Bernard Courtois in 1811 set in motion a cascade of scientific and

technological advancements. From its early, life-changing application in the treatment of goiter

to its vital role as an antiseptic and its foundational contribution to the art of photography,

iodine rapidly established itself as an element of immense importance. The early experimental

protocols and applications detailed in this guide highlight the ingenuity and empirical approach

of 19th-century scientists and medical professionals. Their work laid the groundwork for our

modern understanding of iodine's essential role in human health and its continued use in a

wide array of scientific and industrial processes.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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